Cas no 2228948-60-3 (1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile)

1-1-(Cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile is a structurally unique compound featuring a cyclobutane core functionalized with a nitrile group and a 1,2,3-triazole moiety linked via a cyclopropylmethyl spacer. This molecular architecture offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of the triazole ring enhances stability and potential for hydrogen bonding, while the cyclobutane scaffold contributes to conformational rigidity. The nitrile group provides a reactive handle for further derivatization. Its balanced lipophilicity and steric profile make it a promising intermediate for the development of biologically active compounds, including enzyme inhibitors or receptor modulators.
1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile structure
2228948-60-3 structure
Product Name:1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile
CAS No:2228948-60-3
MF:C11H12N4O
MW:216.239181518555
CID:5923124
PubChem ID:165839150
Update Time:2025-06-03

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile
    • 2228948-60-3
    • EN300-1753014
    • 1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-oxocyclobutane-1-carbonitrile
    • Inchi: 1S/C11H12N4O/c12-7-11(3-9(16)4-11)10-6-15(14-13-10)5-8-1-2-8/h6,8H,1-5H2
    • InChI Key: YTQBIIPGBAMVMV-UHFFFAOYSA-N
    • SMILES: O=C1CC(C#N)(C2=CN(CC3CC3)N=N2)C1

Computed Properties

  • Exact Mass: 216.10111102g/mol
  • Monoisotopic Mass: 216.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.6Ų

1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile Pricemore >>

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Additional information on 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228948-60-3)

The compound 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile (CAS No. 2228948-60-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylmethyl moiety and the 1,2,3-triazole ring, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets in a selective manner.

In recent years, the demand for novel heterocyclic compounds like 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile has surged, driven by the need for innovative therapeutics in oncology and infectious diseases. The compound's carbonitrile group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This aligns with the growing trend of exploring small molecule drugs with improved bioavailability and target specificity.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for CAS No. 2228948-60-3. Researchers often inquire about optimized protocols for its preparation, including the use of click chemistry to construct the 1,2,3-triazole core. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation development, a topic that resonates with pharmaceutical scientists.

The cyclopropylmethyl group in 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile is a key structural element that contributes to its metabolic stability. This feature is particularly relevant in the context of drug design, where improving the half-life of potential therapeutics is a priority. The compound's 3-oxocyclobutane ring also offers conformational rigidity, which can enhance binding affinity to biological targets—a hot topic in structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of producing CAS No. 2228948-60-3 is a common concern. Companies are investing in green chemistry approaches to synthesize such compounds sustainably, minimizing waste and energy consumption. This aligns with the broader push toward environmentally friendly pharmaceutical manufacturing, a subject of increasing importance in regulatory and academic circles.

In summary, 1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-oxocyclobutane-1-carbonitrile represents a fascinating intersection of medicinal chemistry and drug development. Its structural complexity and potential applications make it a compound of high interest, particularly in the era of precision medicine and targeted therapies. As research progresses, this molecule may well emerge as a cornerstone in the next generation of therapeutic agents.

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